Cas no 866871-04-7 (2-({9-methyl-2-phenyl-5H-chromeno2,3-dpyrimidin-4-yl}sulfanyl)-N-(4-methylphenyl)acetamide)

• Product Name: 2-({9-methyl-2-phenyl-5H-chromeno2,3-dpyrimidin-4-yl}sulfanyl)-N-(4-methylphenyl)acetamide
• CAS No: 866871-04-7
• Molecular Formula: C₂₇H₂₃N₃O₂S
• Molecular Weight: 453.555424928665
• CID: 5990539
• PubChem ID: 2150187

2-({9-methyl-2-phenyl-5H-chromeno2,3-dpyrimidin-4-yl}sulfanyl)-N-(4-methylphenyl)acetamide Properties

Names and Identifiers

• 2-({9-methyl-2-phenyl-5H-chromeno2,3-dpyrimidin-4-yl}sulfanyl)-N-(4-methylphenyl)acetamide
• N-(4-methylphenyl)-2-[(9-methyl-2-phenyl-5H-chromeno[2,3-d]pyrimidin-4-yl)sulfanyl]acetamide
• Acetamide, N-(4-methylphenyl)-2-[(9-methyl-2-phenyl-5H-[1]benzopyrano[2,3-d]pyrimidin-4-yl)thio]-
• F1607-0203
• 2-({9-METHYL-2-PHENYL-5H-CHROMENO[2,3-D]PYRIMIDIN-4-YL}SULFANYL)-N-(4-METHYLPHENYL)ACETAMIDE
• 866871-04-7
• AKOS001842429
• 2-((9-methyl-2-phenyl-5H-chromeno[2,3-d]pyrimidin-4-yl)thio)-N-(p-tolyl)acetamide

• InChIKey： RQAWAWZXSWTXAO-UHFFFAOYSA-N
• Inchi： 1S/C27H23N3O2S/c1-17-11-13-21(14-12-17)28-23(31)16-33-27-22-15-20-10-6-7-18(2)24(20)32-26(22)29-25(30-27)19-8-4-3-5-9-19/h3-14H,15-16H2,1-2H3,(H,28,31)
• SMILES： C(NC1=CC=C(C)C=C1)(=O)CSC1N=C(C2=CC=CC=C2)N=C2OC3=C(C)C=CC=C3CC2=1

Computed Properties

• Exact Mass: 453.15109816g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Monoisotopic Mass: 453.15109816g/mol
• Heavy Atom Count: 33
• Complexity: 649
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.2
• Topological Polar Surface Area: 89.4Ų

Experimental Properties

• Boiling Point: 609.6±55.0 °C(Predicted)
• pka: 12.75±0.70(Predicted)
• Density: 1.33±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers